Cas no 73455-03-5 (1,3-Benzodioxole, 5-(1-methoxypropyl)-)

• Product name: 1,3-Benzodioxole, 5-(1-methoxypropyl)-
• CAS No: 73455-03-5
• MF: C₁₁H₁₄O₃
• MW: 194.22706
• CID: 1765493
• PubChem ID: 3496171

1,3-Benzodioxole, 5-(1-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(1-methoxypropyl)-
• B94O6Y8R3I
• 1'-Methoxy-2',3'-dihydrosafrole
• 5-(1-methoxypropyl)-1,3-benzodioxole
• DTXSID201343815
• Q27274533
• 73455-03-5
• UNII-B94O6Y8R3I
• PBFANQACQQLPPK-UHFFFAOYSA-N
• AKOS024375887
• 1-(3,4-methylenedioxyphenyl)-1-methoxypropane

• Inchi： InChI=1S/C11H14O3/c1-3-9(12-2)8-4-5-10-11(6-8)14-7-13-10/h4-6,9H,3,7H2,1-2H3
• InChI Key： PBFANQACQQLPPK-UHFFFAOYSA-N
• SMILES： CCC(C1=CC2=C(C=C1)OCO2)OC

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1,3-Benzodioxole, 5-(1-methoxypropyl)-

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